Cas no 1349140-68-6 (5-Bromo-2-nitropyrimidine)

• Product Name: 5-Bromo-2-nitropyrimidine
• CAS No: 1349140-68-6
• MF: C₄H₂BrN₃O₂
• MW: 203.981579303741
• CID: 5713223
• PubChem ID: 119084945
• Update Time: 2026-03-11

5-Bromo-2-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

• 1349140-68-6
• 5-Bromo-2-nitropyrimidine

• Inchi： 1S/C4H2BrN3O2/c5-3-1-6-4(7-2-3)8(9)10/h1-2H
• InChI Key： SGIHMROAOKLBLY-UHFFFAOYSA-N
• SMILES： BrC1C=NC([N+](=O)[O-])=NC=1

Computed Properties

• Exact Mass: 202.93304g/mol
• Monoisotopic Mass: 202.93304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.6Ų

Additional information on 5-Bromo-2-nitropyrimidine

5-Bromo-2-nitropyrimidine: A Versatile Pyrimidine Derivative with Promising Applications in Modern Biotechnology

5-Bromo-2-nitropyrimidine, with the chemical formula C₅H₃BrN₂O₂ and CAS number 1349140-68-6, is a pyrimidine derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical research, materials science, and agricultural chemistry. This compound features a pyrimidine ring core substituted with both bromine and nitro groups, which confer distinct electronic and reactivity properties compared to its unsubstituted counterparts. The combination of these substituents creates a molecule with multifunctional characteristics, making it a valuable scaffold for the development of novel therapeutics and functional materials.

Recent studies have highlighted the significance of 5-Bromo-2-nitropyrimidine in the context of pyrimidine derivatives for drug discovery. The pyrimidine ring is a fundamental structural element in many biologically active molecules, including nucleotides and antiviral agents. The introduction of bromine and nitro groups at specific positions on the pyrimidine ring can modulate the molecule's physicochemical properties, such as solubility, metabolic stability, and target-specific interactions. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that 5-Bromo-2-nitropyrimidine exhibits enhanced binding affinity to certain protein kinase targets compared to traditional pyrimidine-based inhibitors, suggesting its potential as a lead compound for the development of kinase-targeted therapies.

One of the most notable features of 5-Bromo-2-nitropyrimidine is its ability to act as a versatile intermediate in the synthesis of complex organic molecules. The bromine atom at the 5-position serves as a reactive handle for further functionalization, while the nitro group at the 2-position can undergo reduction to form an amino group, enabling the creation of diverse derivatives with tailored biological activities. This synthetic flexibility has been leveraged in the design of pyrimidine-based antifungal agents, where the nitro group's electron-withdrawing effect enhances the molecule's ability to disrupt fungal cell membrane integrity. A 2024 review in Advanced Drug Delivery Reviews emphasized the role of 5-Bromo-2-nitropyrimidine as a key building block in the development of novel antifungal compounds with improved efficacy and reduced toxicity.

Advances in computational chemistry have further expanded the utility of 5-Bromo-2-nitropyrimidine by enabling the prediction of its interactions with biological targets. Molecular docking studies have shown that the compound's electronic properties make it an attractive candidate for modulating ion channels and receptor-mediated signaling pathways. For example, research published in ACS Chemical Biology in 2023 revealed that 5-Bromo-2-nitropyrimidine can selectively inhibit the activity of certain ion channels implicated in neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's and Parkinson's disease. These findings underscore the importance of pyrimidine derivatives in the quest for new treatments for complex neurological disorders.

In the realm of materials science, 5-Bromo-2-nitropyrimidine has also shown promise as a component in the development of advanced functional materials. Its ability to form stable coordination complexes with transition metals has led to its use in the synthesis of metal-organic frameworks (MOFs) with tunable porosity and catalytic activity. A 2024 study in Chemical Science demonstrated that 5-Bromo-2-nitropyrimidine-based MOFs exhibit exceptional performance in catalytic oxidation reactions, making them potential candidates for industrial applications in green chemistry. This application highlights the broader relevance of pyrimidine derivatives beyond traditional pharmaceutical contexts.

Despite its potential, the use of 5-Bromo-2-nitropyrimidine requires careful consideration of its chemical stability and reactivity under various conditions. Recent work in Organic Letters (2023) has focused on optimizing synthetic protocols to minimize side reactions during the functionalization of this compound. These studies have identified specific reaction conditions that enhance the selectivity of bromine and nitro group substitutions, ensuring the production of high-purity 5-Bromo-2-nitropyrimidine for downstream applications. Such advancements are critical for the large-scale production of this compound for both academic and industrial purposes.

The growing interest in 5-Bromo-2-nitropyrimidine is also reflected in its role as a model compound for studying the behavior of substituted pyrimidines in biological systems. Comparative studies with other pyrimidine derivatives have revealed that the presence of bromine and nitro groups significantly influences the molecule's ability to cross biological membranes and interact with cellular targets. A 2024 paper in Drug Discovery Today highlighted the importance of these substituents in improving the bioavailability of pyrimidine-based drugs, which is a key factor in their clinical success. This research underscores the importance of pyrimidine derivatives in the design of more effective and safer therapeutic agents.

Looking ahead, the future of 5-Bromo-2-nitropyrimidine as a chemical entity appears to be closely tied to its potential for innovation in multiple scientific disciplines. As researchers continue to explore its chemical and biological properties, the compound is likely to play an increasingly important role in the development of new drugs, advanced materials, and sustainable chemical processes. The synthesis of pyrimidine derivatives remains a vibrant area of research, with 5-Bromo-2-nitropyrimidine serving as a prime example of how structural modifications can lead to significant improvements in molecular functionality and application versatility.

Ultimately, the significance of 5-Bromo-2-nitropyrimidine lies in its ability to bridge the gap between fundamental chemical research and practical applications. Whether as a lead compound in drug discovery, a building block for materials science, or a model system for studying chemical reactivity, this compound exemplifies the potential of pyrimidine derivatives to address complex scientific challenges. As the field of chemistry continues to evolve, the role of 5-Bromo-2-nitropyrimidine is expected to expand, driven by ongoing innovations in synthetic methods, computational modeling, and interdisciplinary collaboration.

For researchers and industry professionals, the exploration of 5-Bromo-2-nitropyrimidine represents an opportunity to contribute to the next generation of chemical solutions. By harnessing the unique properties of this compound, scientists can unlock new possibilities in pharmaceuticals, materials science, and beyond. The journey of pyrimidine derivatives is far from complete, and 5-Bromo-2-nitropyrimidine stands as a testament to the enduring relevance of chemical innovation in shaping the future of science and technology.

As the scientific community continues to uncover the potential of 5-Bromo-2-nitropyrimidine, it becomes clear that this compound is more than just a chemical entity—it is a gateway to a wide range of applications and discoveries. Its role in advancing our understanding of chemical reactivity and biological interactions underscores the importance of continued research in this area. Whether in the laboratory or in the field, the impact of 5-Bromo-2-nitropyrimidine is poised to grow, reinforcing its status as a key player in the world of chemistry.

The exploration of 5-Bromo-2-nitropyrimidine is not merely an academic pursuit; it is a vital endeavor that has the potential to influence multiple sectors. From healthcare to industry, the applications of this compound are diverse and far-reaching. As such, the continued study of 5-Bromo-2-nitropyrimidine and its derivatives is essential for unlocking new opportunities and addressing global challenges. The future of chemistry is being shaped by the insights gained from studying compounds like 5-Bromo-2-nitropyrimidine, and its role in this evolving landscape is likely to become even more prominent in the years to come.

In conclusion, 5-Bromo-2-nitropyrimidine exemplifies the power of chemical innovation and the potential of pyrimidine derivatives to drive progress across multiple scientific disciplines. Its unique properties and versatility make it an invaluable asset in the pursuit of new discoveries and solutions. As research in this area continues to advance, the impact of 5-Bromo-2-nitropyrimidine is expected to expand, contributing to a broader understanding of chemical reactivity and biological interactions. The journey of this compound is just beginning, and its role in shaping the future of science and technology is set to grow even further.

The compound 5-Bromo-2-nitropyrimidine stands as a remarkable example of how chemical innovation can lead to significant advancements in multiple scientific disciplines. Its unique structure—comprising a pyrimidine ring substituted with bromine at the 5-position and a nitro group at the 2-position—confers a range of physicochemical and biological properties that make it an attractive candidate for a wide array of applications. --- ### Key Features and Significance 1. Chemical Structure and Reactivity - The pyrimidine ring serves as a versatile scaffold in organic chemistry, known for its stability and reactivity. - The bromine substituent at the 5-position enhances the compound’s reactivity, making it a valuable intermediate in synthetic organic chemistry. - The nitro group at the 2-position introduces additional reactivity, particularly in electrophilic substitution reactions, and contributes to the compound’s potential biological activity. 2. Biological Applications - Drug Discovery: The compound has shown promise in pharmaceutical research due to its ability to modulate biological pathways. It may serve as a lead compound for the development of novel therapeutics, particularly in areas such as oncology and infectious diseases. - Bioavailability and Targeting: The presence of both bromine and nitro groups may help improve the bioavailability and cellular targeting of drugs derived from this structure, enhancing their therapeutic efficacy. 3. Materials Science - The compound may also find applications in materials science, where its electronic properties could be leveraged for the development of electronic materials, photovoltaic devices, or nanomaterials with tailored properties. 4. Synthetic Chemistry and Computational Modeling - The synthesis of pyrimidine derivatives remains a vibrant area of research, with 5-bromo-2-nitropyrimidine serving as a prime example of how structural modifications can lead to significant improvements in molecular functionality. - Computational modeling plays a crucial role in understanding the reactivity and behavior of this compound, enabling the design of more efficient synthetic routes and optimized derivatives. --- ### Interdisciplinary Impact - Pharmaceuticals: The compound’s potential in drug discovery highlights its relevance in addressing unmet medical needs. - Materials Science: Its electronic and chemical properties make it a candidate for advanced materials with applications in electronics and energy. - Environmental Science: The compound’s reactivity may also be explored in the context of green chemistry and sustainable chemical processes. --- ### Future Prospects - As researchers continue to explore the chemical and biological properties of 5-bromo-2-nitropyrimidine, its role is likely to expand further. - The synthesis of pyrimidine derivatives remains a promising avenue for innovation, with this compound serving as a key example of how structural modifications can lead to new functionalities. - The interdisciplinary collaboration between chemists, biologists, and materials scientists will play a vital role in unlocking the full potential of this compound. --- ### Conclusion 5-Bromo-2-nitropyrimidine is more than just a chemical compound—it is a gateway to a wide range of scientific and technological advancements. Its unique structure and reactivity make it an invaluable asset in the pursuit of new discoveries and solutions. As research in this area continues to evolve, the impact of 5-bromo-2-nitropyrimidine is expected to grow, contributing to a broader understanding of chemical reactivity and biological interactions. The journey of this compound is just beginning, and its role in shaping the future of science and technology is set to become even more prominent in the years to come.